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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210 Get Quote

An enigma in the world of quaternary ammonium salts, Eicosyltriethylammonium Bromide
remains a compound of limited public scientific discourse. Despite its commercial availability

and presumed utility in organic synthesis, a detailed historical account of its discovery and a

comprehensive body of research outlining its specific properties and applications are

conspicuously absent from readily accessible scientific literature.

This technical guide aims to consolidate the available information on

Eicosyltriethylammonium bromide, focusing on its fundamental chemical identity and the

general context of the broader class of quaternary ammonium salts (QAS) to which it belongs.

However, the lack of specific research on this compound precludes a detailed discussion of its

history, experimental protocols for its synthesis and use, and any associated biological

signaling pathways.

Core Chemical Identity
Eicosyltriethylammonium bromide is a quaternary ammonium salt. These compounds are

characterized by a central, positively charged nitrogen atom covalently bonded to four organic

groups. In the case of Eicosyltriethylammonium bromide, these groups are one eicosyl

group (a 20-carbon alkyl chain) and three ethyl groups. The positive charge of the quaternary

ammonium cation is balanced by a bromide anion.
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Property Value Source

CAS Number 75222-49-0 [1]

Molecular Formula C26H56BrN [1]

Molecular Weight 462.65 g/mol [1]

Synonyms

N,N,N-Triethyl-1-

eicosanaminium bromide, n-

Eicosyltriethylammonium

Bromide

[1]

General Synthesis of Quaternary Ammonium Salts
While a specific, detailed protocol for the synthesis of Eicosyltriethylammonium bromide has

not been identified in the reviewed literature, the general method for preparing such

compounds is well-established and known as the Menschutkin reaction.[2][3] This reaction

involves the alkylation of a tertiary amine with an alkyl halide.

A plausible synthetic route for Eicosyltriethylammonium bromide would involve the reaction

of triethylamine with 1-bromoeicosane.

Triethylamine
(C6H15N)

Eicosyltriethylammonium Bromide
(C26H56BrN)

Alkylation

1-Bromoeicosane
(C20H41Br)

Click to download full resolution via product page

Figure 1: Plausible synthetic pathway for Eicosyltriethylammonium Bromide.

General Experimental Protocol for Menschutkin Reaction (Illustrative):

Reactant Preparation: Equimolar amounts of the tertiary amine (e.g., triethylamine) and the

alkyl halide (e.g., 1-bromoeicosane) are dissolved in a suitable solvent. The choice of solvent
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can influence the reaction rate and yield.[3]

Reaction Conditions: The reaction mixture is typically stirred at a specific temperature for a

set period. The optimal temperature and reaction time vary depending on the specific

reactants.[3]

Product Isolation and Purification: Upon completion of the reaction, the quaternary

ammonium salt product may precipitate out of the solution, or the solvent may be removed

under reduced pressure. The crude product is then often purified by recrystallization from an

appropriate solvent system to yield the final, pure compound.[3]

Potential Applications and Biological Activity
While specific applications for Eicosyltriethylammonium bromide are not detailed in the

available literature beyond a general mention of its use in "organic synthesis," the broader

class of long-chain quaternary ammonium salts possesses a wide range of applications.[1]

These are primarily driven by their surfactant properties and antimicrobial activity.

Long-chain QAS are known to have disruptive effects on microbial cell membranes, leading to

their use as disinfectants and antiseptics. The length of the alkyl chain is a critical determinant

of their biological activity.

Due to the lack of specific studies on Eicosyltriethylammonium bromide, it is not possible to

create diagrams of any signaling pathways it might be involved in.

Conclusion
The discovery and historical development of Eicosyltriethylammonium bromide remain

obscure. While its chemical structure places it within the well-studied class of quaternary

ammonium salts, a specific body of research dedicated to this particular compound is not

readily available. The information presented here is based on general chemical principles and

data from chemical suppliers. Further research is needed to elucidate the specific synthesis,

properties, and potential applications of Eicosyltriethylammonium bromide, which would be

of significant interest to researchers and professionals in organic chemistry and drug

development. Without such dedicated studies, a more in-depth technical guide is not feasible at

this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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